VVD-130037: A First-in-Class Covalent Activator of KEAP1 for the Treatment of NRF2-Hyperactivated Cancers
VVD-130037: A First-in-Class Covalent Activator of KEAP1 for the Treatment of NRF2-Hyperactivated Cancers
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Executive Summary
VVD-130037 is an investigational, orally active, first-in-class small molecule that functions as a covalent activator of Kelch-like ECH-associated protein 1 (KEAP1).[1][2] In contrast to KEAP1 inhibitors that promote the stabilization of Nuclear factor erythroid 2-related factor 2 (NRF2), VVD-130037 enhances the degradation of NRF2.[3][4][5] This unique mechanism of action makes it a promising therapeutic candidate for the treatment of cancers characterized by the hyperactivation of the NRF2 pathway, a condition that promotes tumor growth and resistance to therapy.[2][4] Developed by Vividion Therapeutics, VVD-130037 is currently in Phase I clinical trials for advanced solid tumors.[6][7] This document provides a comprehensive overview of the function, mechanism of action, and preclinical rationale for VVD-130037, with a focus on its role in KEAP1 activation.
The KEAP1-NRF2 Signaling Pathway: A Dual Role in Health and Disease
The KEAP1-NRF2 pathway is a critical regulator of cellular homeostasis, orchestrating the response to oxidative and electrophilic stress. Under normal physiological conditions, KEAP1 acts as a substrate adaptor protein for a Cullin-3 (CUL3)-based E3 ubiquitin ligase complex.[3] This complex targets NRF2 for ubiquitination and subsequent proteasomal degradation, thereby maintaining low intracellular levels of NRF2.
However, in many cancer types, the KEAP1-NRF2 pathway is dysregulated, leading to the constitutive activation of NRF2.[2][4] This can occur through mutations in KEAP1 that impair its ability to bind NRF2, or through mutations in NRF2 that make it resistant to KEAP1-mediated degradation. Hyperactive NRF2 signaling provides a significant advantage to cancer cells by upregulating a battery of genes involved in antioxidant defense, drug metabolism, and cell proliferation, thus promoting tumor growth and conferring resistance to chemotherapy and radiotherapy.
VVD-130037: Mechanism of Action in KEAP1 Activation
VVD-130037 is a covalent activator of KEAP1.[1] Its mechanism of action has been elucidated through studies of the closely related compound, VVD-065, which is described as employing the same molecular glue mechanism.[3]
Covalent Engagement of a Key Cysteine Residue
VVD-130037, like VVD-065, is designed to covalently bind to a specific cysteine residue, Cysteine 151 (C151), located in the BTB domain of KEAP1.[3][8] This covalent interaction is highly specific and is the initiating event in the activation of KEAP1.
Allosteric Modulation and Enhanced KEAP1-CUL3 Interaction
The covalent modification of C151 by VVD-130037 induces a conformational change in the KEAP1 protein. This allosteric modulation stabilizes the interaction between KEAP1 and CUL3, promoting the formation of a more stable and active E3 ubiquitin ligase complex.[3][8] This "molecular glue" effect is the cornerstone of VVD-130037's function.
Enhanced NRF2 Degradation
By promoting the formation of the active KEAP1-CUL3 complex, VVD-130037 enhances the ubiquitination and subsequent proteasomal degradation of NRF2.[3][5] This leads to a significant reduction in the levels of NRF2 in cancer cells with a hyperactivated NRF2 pathway, thereby inhibiting tumor growth.[9][10]
Signaling Pathway and Experimental Workflow Diagrams
The following diagrams illustrate the KEAP1-NRF2 signaling pathway and a general workflow for evaluating KEAP1 activators.
Caption: The KEAP1-NRF2 Signaling Pathway and the Activating Role of VVD-130037.
Caption: General Experimental Workflow for the Evaluation of a KEAP1 Activator like VVD-130037.
Preclinical Data Summary
While specific quantitative data for VVD-130037 is not yet publicly available, the bioRxiv preprint on the analogous compound VVD-065 provides valuable insights into the expected preclinical profile.
Table 1: Preclinical Activity of VVD-065 (a VVD-130037 Analog)
| Parameter | Assay | Cell Line / Model | Result | Reference |
| Mechanism of Action | X-ray Crystallography | Recombinant KEAP1 BTB domain | Covalently binds to Cysteine 151 | [3] |
| HTRF Assay | In vitro | Promotes KEAP1-CUL3 interaction | [3] | |
| In Vitro Activity | Western Blot | NRF2-addicted cancer cell lines | Induces NRF2 degradation | [3] |
| 3D Spheroid Assay | KYSE70 | Inhibited growth of non-adherent cultures | [9] | |
| In Vivo Activity | Xenograft Model | KYSE70 | Significant tumor growth inhibition | [3] |
| Xenograft Model | HCC95 | Significant tumor growth inhibition | [3] | |
| Pharmacodynamics | KYSE70 tumors | Dose-dependent covalent binding to KEAP1 C151 and reduction of NRF2 target gene expression | [9] |
Experimental Protocols
Detailed experimental protocols for VVD-130037 are proprietary. However, based on the characterization of similar molecules, the following standard methodologies are likely employed.
KEAP1-NRF2 Interaction Assay (Fluorescence Polarization - FP)
This assay is used to screen for compounds that disrupt the interaction between KEAP1 and NRF2.
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Principle: A fluorescently labeled peptide derived from the NRF2 binding motif is incubated with recombinant KEAP1 protein. In the bound state, the larger complex tumbles slower, resulting in a high FP signal. Compounds that disrupt this interaction lead to a decrease in the FP signal.
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General Protocol:
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Recombinant KEAP1 protein is incubated with a fluorescently labeled NRF2 peptide.
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Test compounds (like VVD-130037) are added at various concentrations.
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The reaction is incubated to reach equilibrium.
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Fluorescence polarization is measured using a plate reader.
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NRF2 Degradation Assay (Western Blot)
This assay directly measures the ability of a compound to induce the degradation of NRF2 in cells.
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Principle: Cancer cells with high basal levels of NRF2 are treated with the test compound. Cell lysates are then subjected to SDS-PAGE and immunoblotting with an anti-NRF2 antibody to quantify the amount of NRF2 protein.
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General Protocol:
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Seed NRF2-hyperactivated cancer cells in culture plates.
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Treat cells with VVD-130037 at a range of concentrations and time points.
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Lyse the cells and determine total protein concentration.
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Separate proteins by SDS-PAGE and transfer to a membrane.
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Probe the membrane with a primary antibody against NRF2 and a loading control (e.g., GAPDH, β-actin).
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Incubate with a secondary antibody and visualize protein bands.
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Tumor Xenograft Studies
These studies evaluate the in vivo anti-tumor efficacy of the compound.
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Principle: Human cancer cells are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the test compound, and tumor growth is monitored over time.
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General Protocol:
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Inject NRF2-hyperactivated cancer cells subcutaneously into immunocompromised mice.
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Allow tumors to grow to a specified size.
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Randomize mice into vehicle control and treatment groups.
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Administer VVD-130037 orally at various doses and schedules.
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Measure tumor volume regularly.
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At the end of the study, tumors can be harvested for pharmacodynamic biomarker analysis.
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Clinical Development and Future Directions
VVD-130037 is currently being evaluated in a Phase I clinical trial (NCT05954312) in patients with advanced solid tumors.[6][11] The primary objectives of this study are to assess the safety, tolerability, pharmacokinetics, and pharmacodynamics of VVD-130037 and to determine the recommended Phase 2 dose.[11] The promising and novel mechanism of action of VVD-130037 offers a new therapeutic strategy for cancers that are dependent on the NRF2 pathway for their growth and survival. Future studies will likely explore its efficacy in specific cancer types with known NRF2 pathway alterations and in combination with other anti-cancer agents.
References
- 1. drughunter.com [drughunter.com]
- 2. bayer.com [bayer.com]
- 3. biorxiv.org [biorxiv.org]
- 4. vividion.com [vividion.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. vividion.com [vividion.com]
- 7. Vividion Therapeutics initiates the phase I clinical trial in advanced solid tumors utilizing KEAP1 activator [synapse.patsnap.com]
- 8. biorxiv.org [biorxiv.org]
- 9. researchgate.net [researchgate.net]
- 10. VVD-130037 | Selective KEAP1 Activator | TargetMol [targetmol.com]
- 11. ClinicalTrials.gov [clinicaltrials.gov]
